Cas no 1585-23-5 (Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-)

Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)- structure
1585-23-5 structure
Product Name:Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-
CAS No:1585-23-5
MF:C10H11ClO3
MW:214.645542383194
CID:204811
PubChem ID:351741
Update Time:2025-04-19

Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-
    • 2-(2-chloro-4,5-dimethylphenoxy)acetic acid
    • NSC522960
    • DTXSID80326038
    • SCHEMBL18780641
    • (2-chloro-4,5-dimethylphenoxy)acetic acid
    • NSC-522960
    • 2-(2-chloro-4,5-dimethylphenoxy)aceticacid
    • 1585-23-5
    • AKOS024085443
    • Inchi: 1S/C10H11ClO3/c1-6-3-8(11)9(4-7(6)2)14-5-10(12)13/h3-4H,5H2,1-2H3,(H,12,13)
    • InChI Key: IUBQIUUNTVPLEG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C)C=C1OCC(=O)O

Computed Properties

  • Exact Mass: 214.03973
  • Monoisotopic Mass: 214.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.269
  • Boiling Point: 359.3°Cat760mmHg
  • Flash Point: 171.1°C
  • Refractive Index: 1.547
  • PSA: 46.53

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